(r)-n-Cbz-3,4-dihydro-1h-isoquinolinecarboxylic acid

• IUPAC Name: (1R)-2-phenylmethoxycarbonyl-3,4-dihydro-1H-isoquinoline-1-carboxylic acid
• InChI: InChI=1S/C18H17NO4/c20-17(21)16-15-9-5-4-8-14(15)10-11-19(16)18(22)23-12-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,20,21)/t16-/m1/s1
• InChI Key: ACQYZSFXPXXIHL-MRXNPFEDSA-N
• Canonical SMILES: C1CN(C(C2=CC=CC=C21)C(=O)O)C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: C1CN([C@H](C2=CC=CC=C21)C(=O)O)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C18H17NO4
• DSSTOX Substance ID: DTXSID10654573
• Molecular Weight: 311.3 g/mol
• CAS RN: 151004-88-5

Description

The compound you’re asking about is a specific form of isoquinolinecarboxylic acid. Isoquinoline is a heterocyclic aromatic organic compound. It is a structural isomer of quinoline. Isoquinoline is a colorless hygroscopic liquid at room temperature with a penetrating, unpleasant odor. Carboxylic acids are organic compounds that contain a carboxyl group (C(=O)OH). The general formula of a carboxylic acid is R–COOH, with R referring to the rest of the molecule.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. Unfortunately, without specific information or context, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of a compound like this would likely involve a combination of aromatic rings (from the isoquinoline component) and a carboxylic acid group. The “®-n-Cbz” part suggests that there may be some stereochemistry involved, indicating the presence of chiral centers in the molecule.

Physical And Chemical Properties Analysis

Typical physical and chemical properties to consider might include solubility, melting point, boiling point, and reactivity. These would depend on the specific structure of the compound.

Scientific Research Applications

Clinical Research and Drug Development

This compound plays a crucial role in the development of new pharmaceuticals. Its structure serves as a building block in the synthesis of various drugs, particularly those targeting neurological disorders. .

Material Science

In material science, this acid derivative is used to synthesize polymers and co-polymers that have potential applications in creating new materials with unique properties such as enhanced durability or biodegradability. .

Biochemistry Research

Biochemists utilize this compound to study enzyme-substrate interactions, particularly in the context of peptidomimetics. .

Environmental Science

“®-n-Cbz-3,4-dihydro-1h-isoquinolinecarboxylic acid” may be involved in environmental monitoring and remediation efforts. .

Analytical Chemistry

In analytical chemistry, this compound is used as a standard or reagent in chromatography and mass spectrometry. .

Industrial Applications

The acid derivative finds applications in the industrial sector as a catalyst or intermediate in chemical reactions. .

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. For example, if it’s used as a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

Safety data sheets (SDS) are a good source of information for safety and hazard data. They typically include information on physical and chemical properties, stability and reactivity, toxicological information, and advice on handling, storage, and disposal.

Future Directions

The future directions would depend on the current uses and research surrounding this compound. This could involve new synthetic methods, applications in pharmaceuticals or materials science, or investigations into the compound’s physical or chemical properties.